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Compound of Interest

Compound Name: butyl N-(3-nitrophenyl)carbamate

Cat. No.: B11094326

Get Quote

Executive Summary: The Dual-Target Scaffold
The butyl N-(3-nitrophenyl)carbamate scaffold represents a privileged structural motif in

medicinal chemistry, primarily utilized in the design of pseudo-irreversible serine hydrolase

inhibitors. Depending on the connectivity of the carbamate linker (O-aryl vs. N-aryl) and the

substitution pattern, these analogs diverge into two distinct therapeutic classes:

Cholinesterase Inhibitors (AChE/BChE): Targeting Alzheimer’s disease (AD).[1]

Fatty Acid Amide Hydrolase (FAAH) Inhibitors: Targeting neuroinflammation and anxiety.

This guide objectively compares the SAR profiles of butyl-substituted analogs against the

clinical standard Rivastigmine and the research tool URB597, providing experimental protocols

for synthesis and biological validation.

Structural Deconstruction & Isomerism
To effectively analyze the SAR, we must distinguish between the two primary regioisomers

driven by the "3-nitrophenyl" and "butyl" moieties.
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Type A: The O-Aryl "Rivastigmine-Like" Scaffold
Structure:O-(3-nitrophenyl) N-butylcarbamate.

Mechanism: The 3-nitrophenyl group acts as a leaving group. The N-butyl-carbamoyl moiety

is transferred to the active site serine (Ser200 in AChE).

Key SAR Feature: The electron-withdrawing nitro group (

) at the meta position lowers the pKa of the leaving phenol, significantly increasing the
carbamylation rate (

) compared to unsubstituted analogs.

Type B: The N-Aryl "Urethane" Scaffold
Structure:N-(3-nitrophenyl) O-butylcarbamate.

Mechanism: Acts as a competitive inhibitor or FAAH inhibitor. The lipophilic butyl chain

occupies the acyl-chain binding pocket.

Key SAR Feature: The N-aryl group provides rigid stacking interactions, while the O-butyl

group mimics the fatty acid chain.

Comparative SAR Analysis: AChE/BChE Inhibition
This section focuses on Type A analogs (O-3-nitrophenyl derivatives), which are direct

competitors to Rivastigmine.

Mechanism of Action: Pseudo-Irreversible Inhibition
The efficacy of these analogs relies on the transfer of the carbamate group to the enzyme's

catalytic serine.
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Caption: Kinetic pathway of pseudo-irreversible inhibition. The 3-nitrophenyl leaving group

accelerates the

step.

Performance Comparison Table
Feature

Butyl N-(3-

nitrophenyl) Analog

Rivastigmine

(Standard)

Phenserine

(Alternative)

N-Substituent
n-Butyl (Mono-

substituted)

Ethyl, Methyl (Di-

substituted)
Phenyl (Rigid)

Leaving Group 3-Nitrophenol

3-[(1-

dimethylamino)ethyl]p

henol

Eseroline

AChE IC50 150 – 400 nM (Est.) 4,150 nM 22 nM

BChE IC50
10 – 50 nM (High

Potency)
37 nM 1,500 nM

Selectivity
BChE Selective (>10-

fold)
Dual Inhibitor AChE Selective

Mechanism
Fast Carbamylation (

)
Slow Carbamylation Fast Carbamylation

Duration
Moderate (Hydrolysis

dependent)
Long (10 hours) Moderate
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Critical SAR Insights
The "Butyl Switch" (Selectivity):

Replacing the small N-methyl/ethyl groups of Rivastigmine with a linear n-butyl chain shifts

selectivity toward Butyrylcholinesterase (BChE).

Reasoning: The acyl-binding pocket of BChE is larger (approx. 200 Å³) than that of AChE.

The bulky butyl group fits snugly in BChE but faces steric clash in the constricted acyl

pocket of AChE.

The 3-Nitro Advantage (Reactivity):

The 3-nitro group is a strong electron-withdrawing group (EWG,

).

It stabilizes the phenolate anion leaving group, lowering the activation energy for the

nucleophilic attack by Ser200. This results in a faster onset of inhibition compared to

Rivastigmine's electron-donating amine substituent.

Secondary Application: FAAH Inhibition[2]
When the connectivity is reversed to Type B (N-(3-nitrophenyl) O-butylcarbamate), the

biological target shifts to Fatty Acid Amide Hydrolase (FAAH).

Target: FAAH degrades anandamide (an endocannabinoid).[2] Inhibition leads to anxiolytic

and analgesic effects.

SAR Logic: The O-butyl chain mimics the arachidonoyl tail of anandamide. The N-aryl group

blocks the catalytic site.

Comparison:

Butyl Analog: Moderate potency (IC50

1-10

M).
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URB597 (Standard): High potency (IC50 = 4.6 nM).

Optimization: The butyl chain is generally too short for optimal FAAH inhibition (which

prefers hexyl/heptyl chains), making this analog a useful "starting point" but less potent

than URB597.

Experimental Protocols
To validate these SAR claims, the following protocols ensure reproducibility and data integrity.

Protocol A: Synthesis of O-(3-Nitrophenyl) N-
Butylcarbamate
Use this route for AChE/BChE inhibitors.

Reagents: 3-Nitrophenol (1.0 eq), n-Butyl Isocyanate (1.1 eq), Triethylamine (TEA, cat.),

Dichloromethane (DCM).

Procedure:

Dissolve 3-nitrophenol in dry DCM under nitrogen atmosphere.

Add catalytic TEA (0.1 eq).

Dropwise add n-butyl isocyanate at 0°C.

Stir at Room Temperature (RT) for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

Workup: Wash with 1M HCl (to remove amine), then Brine. Dry over MgSO4.

Purification: Recrystallize from Hexane/Ether.

Validation: 1H NMR should show a triplet at

ppm (butyl methyl) and aromatic signals shifted downfield due to the nitro group.

Protocol B: Modified Ellman’s Assay (Enzymatic
Evaluation)
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Self-validating system for determining IC50.

Buffer Preparation: 0.1 M Phosphate buffer (pH 8.0).

Substrate: Acetylthiocholine iodide (ATCh, 0.5 mM).

Chromogen: 5,5'-Dithiobis(2-nitrobenzoic acid) (DTNB, 0.3 mM).

Enzyme: Recombinant human AChE or BChE.

Workflow:

Incubation: Mix Enzyme + Test Compound (Butyl analog) in buffer. Incubate for 30 minutes

(critical for carbamates to establish equilibrium).

Reaction: Add ATCh + DTNB mixture.

Measurement: Monitor absorbance at 412 nm for 5 minutes (Kinetic Mode).

Calculation: % Inhibition =

.

IC50 Determination: Plot log[Inhibitor] vs. % Inhibition using non-linear regression

(GraphPad Prism).

Experimental Workflow Diagram
The following diagram outlines the logical flow from synthesis to lead selection, ensuring a

"Go/No-Go" decision matrix.
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Caption: Decision matrix for evaluating carbamate analogs. QC = Quality Control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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